2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide
Overview
Description
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide, also known as 2-BSA, is a synthetic compound that has been studied for its potential applications in various scientific research fields. It is an aromatic sulfonamide, a type of chemical compound that is formed when a sulfonic acid is combined with an amine. 2-BSA is a white powder that is soluble in water and other organic solvents, and is relatively stable in air. It has a melting point of approximately 97-99°C and is relatively non-toxic.
Mechanism of Action
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide acts as an inhibitor of enzymes, specifically cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other compounds in the body. By inhibiting these enzymes, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide can block the metabolism of drugs, allowing them to remain active in the body for longer periods of time.
Biochemical and Physiological Effects
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide has been studied for its effects on biochemical and physiological pathways. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. Additionally, it has been studied for its effects on the immune system, as well as its potential applications in cancer treatment.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide in lab experiments is its relatively low toxicity and its ability to inhibit cytochrome P450 enzymes. However, there are some limitations to its use in lab experiments. For example, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, its effects on biochemical and physiological pathways can be unpredictable, which can make it difficult to control in lab experiments.
Future Directions
There are a variety of potential future directions for the use of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide. For example, it could be used in the development of new drugs and pharmaceuticals. Additionally, it could be used to study the effects of drugs on the body and to develop new treatments for diseases. Furthermore, it could be used to study the structure and function of proteins, as well as to study the effects of drugs on biochemical and physiological pathways. Finally, it could be used to develop new treatments for cancer and other diseases.
Scientific Research Applications
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide has a variety of applications in scientific research. It has been used in the synthesis of various compounds, such as benzoxazoles and other aromatic sulfonamides. It has also been used in the synthesis of various pharmaceuticals and other drugs. Additionally, it has been used to study the structure and function of proteins, as well as to study the effects of drugs on the body.
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O2S/c16-10-6-5-9(7-11(10)17)18-14(20)8-22-15-19-12-3-1-2-4-13(12)21-15/h1-7H,8H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYFIMNGLQHREQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901209523 |
Source
|
| Record name | 2-(2-Benzoxazolylthio)-N-(3,4-dichlorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901209523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3,4-dichlorophenyl)acetamide | |
CAS RN |
297150-39-1 |
Source
|
| Record name | 2-(2-Benzoxazolylthio)-N-(3,4-dichlorophenyl)acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=297150-39-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Benzoxazolylthio)-N-(3,4-dichlorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901209523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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